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Compound of Interest

Compound Name: 2,3-Dihydroxyterephthalaldehyde

Cat. No.: B2954148 Get Quote

An In-depth Technical Guide to 2,3-Dihydroxyterephthalaldehyde (CAS No. 148063-59-6)

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 2,3-
Dihydroxyterephthalaldehyde, a versatile organic compound identified by CAS number

148063-59-6. Intended for researchers, chemists, and material scientists, this document delves

into the compound's properties, synthesis, applications, and commercial availability, with a

particular focus on its emerging role in the development of advanced materials.

Compound Identification and Structure
2,3-Dihydroxyterephthalaldehyde, also known by synonyms such as 1,2-dihydroxy-3,6-

diformylbenzene and 3,6-diformyl catechol, is an aromatic aldehyde with the molecular formula

C₈H₆O₄.[1][2] Its structure is characterized by a benzene ring substituted with two hydroxyl (-

OH) groups and two aldehyde (-CHO) groups. This unique arrangement of functional groups

imparts specific reactivity and makes it a valuable building block in organic synthesis.

Caption: Molecular structure of 2,3-Dihydroxyterephthalaldehyde.

Physicochemical Properties
A summary of the key physicochemical properties of 2,3-Dihydroxyterephthalaldehyde is

presented in the table below. These properties are crucial for its handling, storage, and
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application in various chemical reactions.

Property Value Source(s)

CAS Number 148063-59-6 [1][2]

Molecular Formula C₈H₆O₄ [1][2]

Molecular Weight 166.13 g/mol [1][2]

Appearance
White to yellow powder or

crystalline solid
[2]

Melting Point 140-143 °C or 148-152 °C [1][2][3]

Boiling Point (Predicted) 265.2 ± 40.0 °C [1][4]

Density (Predicted) 1.515 ± 0.06 g/cm³ [1][4]

Purity >95% to >98% [2][5]

Storage Temperature
2-8°C under an inert

atmosphere
[1]

Solubility

Information not widely

available, but it is noted to be

air-sensitive.

[2]

Synthesis
A common synthetic route to 2,3-Dihydroxyterephthalaldehyde involves the demethylation of

2,3-dimethoxyterephthalaldehyde.[6] A general laboratory-scale procedure is as follows:

Experimental Protocol: Synthesis of 2,3-Dihydroxyterephthalaldehyde[6]

Under an inert atmosphere (e.g., argon), dissolve 2,3-dimethoxyterephthalaldehyde in

dichloromethane (CH₂Cl₂).

Slowly add a solution of boron tribromide (BBr₃) in CH₂Cl₂ to the reaction mixture.

Stir the mixture at room temperature for approximately 4 hours.
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Quench the reaction by the addition of water and continue stirring overnight.

Extract the product into an organic solvent such as chloroform (CHCl₃).

Combine the organic layers and dry over anhydrous magnesium sulfate (MgSO₄).

Filter the mixture and concentrate the filtrate under reduced pressure.

Recrystallize the resulting residue from a dichloromethane/hexane solvent system to yield

the purified 2,3-dihydroxyterephthalaldehyde.

Applications in Research and Industry
2,3-Dihydroxyterephthalaldehyde serves as a critical building block in the synthesis of more

complex molecules and materials. Its bifunctional nature, possessing both hydroxyl and

aldehyde groups, allows for a variety of chemical transformations.

Covalent Organic Frameworks (COFs)
A significant application of 2,3-Dihydroxyterephthalaldehyde is in the synthesis of Covalent

Organic Frameworks (COFs).[2] COFs are a class of porous crystalline polymers with ordered

structures and high surface areas, making them promising materials for gas storage, catalysis,

and sensing. The aldehyde groups of 2,3-Dihydroxyterephthalaldehyde can react with

amines to form stable imine linkages, a common strategy for constructing COF backbones.[2]

2,3-Dihydroxyterephthalaldehyde
(Aldehyde Monomer)

Imine Bond Formation
(-C=N-)

+

Amine Linker
(e.g., p-Phenylenediamine)

Covalent Organic Framework
(Porous Material)

Polycondensation

Click to download full resolution via product page

Caption: Role of 2,3-Dihydroxyterephthalaldehyde in COF synthesis.

Other Applications
Beyond COFs, this compound has potential uses in various sectors:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b2954148?utm_src=pdf-body
https://www.benchchem.com/product/b2954148?utm_src=pdf-body
https://www.benchchem.com/product/b2954148?utm_src=pdf-body
https://www.evitachem.com/product/evt-3091222
https://www.benchchem.com/product/b2954148?utm_src=pdf-body
https://www.evitachem.com/product/evt-3091222
https://www.benchchem.com/product/b2954148?utm_src=pdf-body-img
https://www.benchchem.com/product/b2954148?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2954148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pharmaceutical Industry: It is explored as an active pharmaceutical ingredient due to its

potential antioxidant and anti-inflammatory properties.[1]

Dye and Pigment Industry: It can serve as a key intermediate in the production of dyes and

pigments.[1]

Research and Development: It is utilized as a research compound for developing new

organic materials.[1]

Safety and Handling
Based on available safety data, 2,3-Dihydroxyterephthalaldehyde should be handled with

care in a laboratory setting. The following hazard and precautionary statements have been

noted:

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).

It is recommended to handle this compound in a well-ventilated area, using appropriate

personal protective equipment, including gloves and safety glasses. It is also noted to be

sensitive to air and should be stored under an inert atmosphere.[2]

Suppliers
2,3-Dihydroxyterephthalaldehyde is available from several chemical suppliers. Researchers

can procure this compound from the following vendors, among others:

Ambeed, Inc. (via Sigma-Aldrich)

EvitaChem[2]

TCI (Shanghai) Development Co., Ltd.

ChemScene[7]
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Luminescence Technology Corp.[5]

ChemicalBook (listing multiple suppliers)[6]

Chemsrc (listing multiple suppliers)[4]

Conclusion
2,3-Dihydroxyterephthalaldehyde is a valuable and versatile chemical intermediate with

significant potential, particularly in the burgeoning field of advanced materials like Covalent

Organic Frameworks. Its unique structure and reactivity offer a platform for the synthesis of

novel compounds and materials with tailored properties. As research in these areas continues

to expand, the demand for high-purity 2,3-Dihydroxyterephthalaldehyde is likely to grow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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